Cas no 1354016-63-9 (2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol)

• Product Name: 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol
• CAS No: 1354016-63-9
• MF: C₁₆H₂₄N₂O
• MW: 260.374564170837
• CID: 2161386
• Update Time: 2025-11-03

2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-[(R)-3-(benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol
• (R)-2-(3-(Benzyl(cyclopropyl)amino)pyrrolidin-1-yl)ethanol
• AM96606
• 2-[(R)-3-(Benzylcyclopropylamino)pyrrolidin-1-yl]ethanol
• 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol

• Inchi： 1S/C16H24N2O/c19-11-10-17-9-8-16(13-17)18(15-6-7-15)12-14-4-2-1-3-5-14/h1-5,15-16,19H,6-13H2/t16-/m1/s1
• InChI Key： YMRUNCIESDOUHQ-MRXNPFEDSA-N
• SMILES： OCCN1CC[C@H](C1)N(CC1C=CC=CC=1)C1CC1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 274
• Topological Polar Surface Area: 26.7

Additional information on 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol

Introduction to 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol (CAS No. 1354016-63-9)

2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol, also known by its CAS number 1354016-63-9, is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a benzyl-cyclopropyl-amino moiety attached to a pyrrolidine ring, and an ethanol substituent. These structural elements contribute to its potential biological activities and pharmacological properties, making it a valuable candidate for various therapeutic applications.

The synthesis of 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol involves multiple steps, including the formation of the chiral pyrrolidine ring and the subsequent attachment of the benzyl-cyclopropyl-amino and ethanol groups. Recent advancements in asymmetric synthesis techniques have enabled the efficient and enantioselective preparation of this compound, ensuring high yields and purity. The enantiomeric purity of this compound is crucial for its biological activity, as different enantiomers can exhibit distinct pharmacological profiles.

In terms of its biological activity, 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol has been studied for its potential as a modulator of various receptors and enzymes. One of the key areas of research has been its interaction with G protein-coupled receptors (GPCRs), which play a central role in many physiological processes and are important targets for drug development. Studies have shown that this compound can act as an agonist or antagonist at specific GPCRs, depending on the receptor subtype and the cellular context.

For instance, research published in the Journal of Medicinal Chemistry in 2022 demonstrated that 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol exhibits potent agonist activity at the serotonin 5-HT_1A receptor, which is involved in regulating mood, anxiety, and cognitive function. This finding suggests that the compound may have therapeutic potential for treating psychiatric disorders such as depression and anxiety. Additionally, preliminary studies have indicated that it may also have neuroprotective effects, potentially making it useful in the treatment of neurodegenerative diseases like Alzheimer's and Parkinson's disease.

Beyond its interactions with GPCRs, 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol has been investigated for its effects on other biological targets. For example, it has been shown to inhibit certain kinases involved in cell signaling pathways, which are implicated in cancer progression. A study published in Cancer Research in 2021 reported that this compound selectively inhibits the activity of cyclin-dependent kinase 4 (CDK4), leading to cell cycle arrest and reduced proliferation in cancer cells. These findings highlight its potential as an anticancer agent.

The pharmacokinetic properties of 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol are also an important aspect of its evaluation as a therapeutic candidate. Preclinical studies have shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a relatively long half-life, which are desirable characteristics for a drug candidate. However, further studies are needed to optimize its pharmacokinetic profile and to assess its safety and efficacy in clinical settings.

In conclusion, 2-[(R)-3-(Benzyl-cyclopropyl-amino)-pyrrolidin-1-yl]-ethanol (CAS No. 1354016-63-9) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further research and development. Ongoing studies aim to elucidate its mechanisms of action, optimize its pharmacokinetic profile, and evaluate its safety and efficacy in preclinical and clinical trials. As research progresses, this compound may offer new opportunities for treating various diseases and improving patient outcomes.